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Compound of Interest

Bis(cyclopentadienyl)hafnium
dichloride

cat. No.: B8691220

Compound Name:

CAS Number: 12116-66-4

An Essential Organometallic Compound for
Research and Development

This technical guide provides a comprehensive overview of bis(cyclopentadienyl)hafnium
dichloride, also known as hafnocene dichloride. The information is tailored for researchers,
scientists, and drug development professionals, offering detailed data, experimental protocols,
and comparative analyses to support advanced applications in chemistry and materials
science.

Physicochemical Properties

Bis(cyclopentadienyl)hafnium dichloride is a white crystalline solid.[1][2] It is an
organohafnium compound that is sparingly soluble in some organic solvents.[2][3] It is soluble
in aromatic solvents and chloroform, slightly soluble in tetrahydrofuran (THF) and ether, and
insoluble in hexanes.[1][4] The compound is sensitive to air and moisture.[4]
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Property Value References
CAS Number 12116-66-4 [5]
Molecular Formula C10H10Cl2Hf [3]
Molecular Weight 379.58 g/mol [3]
White to off-white crystalline
Appearance [1][4]
powder or crystals
Melting Point 230-233 °C
Soluble in aromatic solvents,
N chloroform; slightly soluble in
Solubility ) ) [1][4]
THF, ether; insoluble in
hexanes
Sensitivity Air and moisture sensitive [4]

Synthesis and Purification

The primary method for synthesizing bis(cyclopentadienyl)hafnium dichloride is through a

salt metathesis reaction.[2][3] This involves the reaction of hafnium tetrachloride (HfCla) with

two equivalents of a cyclopentadienyl source, typically sodium cyclopentadienide (NaCsHs).[3]

Experimental Protocol: Synthesis of

Bis(cyclopentadienyl)hafnium Dichloride

This protocol is a generalized procedure based on established salt metathesis reactions for

metallocenes.

Materials:

o Hafnium tetrachloride (HfCla)

e Sodium cyclopentadienide (NaCsHs)

e Anhydrous tetrahydrofuran (THF)
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Anhydrous hexanes

Anhydrous dichloromethane

Anhydrous sodium sulfate

Schlenk flask and other appropriate glassware for air-sensitive techniques

Filter cannula

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), suspend hafnium tetrachloride in
anhydrous THF in a Schlenk flask.

In a separate flask, prepare a solution or slurry of sodium cyclopentadienide in anhydrous
THF.

Slowly add the sodium cyclopentadienide suspension to the stirred hafnium tetrachloride
suspension at a controlled temperature (typically 0 °C to room temperature).

Allow the reaction mixture to stir for several hours to ensure complete reaction. The
formation of a precipitate (sodium chloride) will be observed.

After the reaction is complete, remove the solvent under vacuum.

Extract the solid residue with anhydrous dichloromethane to dissolve the
bis(cyclopentadienyl)hafnium dichloride, leaving behind the insoluble sodium chloride.

Filter the dichloromethane solution via cannula to remove the salt.

Dry the filtrate over anhydrous sodium sulfate.

Filter off the drying agent.

Remove the dichloromethane solvent under vacuum to yield the crude
bis(cyclopentadienyl)hafnium dichloride.
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e The crude product can be further purified by recrystallization from a suitable solvent system,
such as a toluene/hexane mixture.

A general workflow for the synthesis and purification of metallocenes is depicted in the
following diagram.
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General Workflow for Metallocene Synthesis and Purification
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A generalized workflow for the synthesis and purification of metallocenes.
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Applications in Research and Development

While its direct applications in drug development are limited due to low cytotoxicity,
bis(cyclopentadienyl)hafnium dichloride serves as a valuable compound in other areas of
chemical research that can be relevant to the pharmaceutical industry.

Catalysis

Hafnocene dichloride is a precursor to catalysts for olefin polymerization.[2][3] While this is its
primary catalytic application, its derivatives are also explored in other organic transformations.
For instance, in combination with a silver salt, it can act as an effective activator for glycosyl
fluoride, a reaction relevant to the synthesis of complex carbohydrates.[1]

Precursor to Derivatives

Bis(cyclopentadienyl)hafnium dichloride is a starting material for a variety of hafnocene(ll)
and (IV) derivatives.[1] The chloride ligands can be readily substituted, allowing for the
synthesis of a diverse range of complexes with tailored electronic and steric properties.[3]

Biological Activity and Cytotoxicity

Extensive research has been conducted on the anticancer properties of metallocene
dichlorides, with titanocene dichloride showing the most promise. In contrast,
bis(cyclopentadienyl)hafnium dichloride has demonstrated significantly lower or no
recognizable antineoplastic properties in various studies.

One comparative study on Ehrlich ascites tumors in mice found that while titanocene dichloride
significantly increased survival time, hafnocene dichloride exhibited no discernible antitumor
activity under the same experimental conditions.[1] This difference in activity is hypothesized to
be related to the larger non-bonding CI-Cl distance in the hafnocene complex compared to the
more active metallocenes.[1]

Cytotoxicity studies on human cancer cell lines have confirmed the lower activity of hafnocene
dichloride.
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Cell Line ICso0 (uM) of Hafnocene Dichloride
HT-29 (Colon Adenocarcinoma) ~400
MCF-7 (Breast Adenocarcinoma) ~500

The following diagram illustrates the general trend of cytotoxicity among Group 4 metallocene

dichlorides.

Comparative Cytotoxicity of Group 4 Metallocene Dichlorides

Metallocene Dichlorides

Titanocene Dichloride Zirconocene Dichloride Hafnocene Dichloride

Anticancer Activity

A y A

Click to download full resolution via product page
General trend of anticancer activity for Group 4 metallocene dichlorides.

Spectroscopic Data

The structural characterization of bis(cyclopentadienyl)hafnium dichloride is typically

performed using NMR and IR spectroscopy.

 NMR Spectroscopy: The H NMR spectrum of bis(cyclopentadienyl)hafnium dichloride in
a suitable deuterated solvent (e.g., CDCIs) typically shows a single sharp singlet for the ten
equivalent protons of the two cyclopentadienyl rings. The chemical shift of this peak is
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influenced by the solvent and the concentration. In 13C NMR, a single resonance is observed
for the ten carbon atoms of the cyclopentadienyl rings.

» IR Spectroscopy: The IR spectrum exhibits characteristic bands corresponding to the
vibrations of the cyclopentadienyl rings and the hafnium-chloride bonds. Key absorptions
include C-H stretching, C=C stretching of the rings, and vibrations in the far-IR region
associated with the Hf-Cl bonds.

Safety and Handling

Bis(cyclopentadienyl)hafnium dichloride is a hazardous substance and should be handled
with appropriate safety precautions in a well-ventilated fume hood. It is classified as corrosive
and an irritant.[3] It causes skin and serious eye irritation and may cause respiratory irritation.
Personal protective equipment, including gloves, safety goggles, and a lab coat, should be
worn. As it is sensitive to air and moisture, it should be stored under an inert atmosphere.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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